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Compound of Interest

Compound Name: 3-ChloroBenzophenone

CAS No.: 1076-78-0

Cat. No.: B1143863

Get Quote

Executive Summary & Mechanistic Hazard Profiling
As an integral building block in organic synthesis and pharmaceutical development, 3-
Chlorobenzophenone (CAS: 1016-78-0) requires specialized handling protocols due to its

distinct physicochemical hazards. The compound acts as a moderately lipophilic electrophile.

The meta-chloro substitution enhances the electrophilicity of the carbonyl center via inductive

electron withdrawal[1]. When handled improperly, this crystalline powder poses significant

mechanical and chemical aerosolization risks, partitioning readily into the lipid bilayers of the

stratum corneum and ocular mucosa.

This whitepaper provides an advanced, self-validating standard operating procedure (SOP)

tailored for research scientists to mitigate these risks effectively and scientifically.

Physicochemical Properties & GHS Classifications
To implement robust engineering controls, researchers must first understand the foundational

properties driving the compound's reactivity.
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Property / Parameter Technical Specification
Safety & Handling
Implication

IUPAC Name
(3-Chlorophenyl)

(phenyl)methanone

Standardized nomenclature for

safety tracking.

CAS Number 1016-78-0

Unique identifier for

toxicological database

querying[2].

Physical State
Crystalline powder (White to

light-yellow)

Prone to static adherence and

airborne aerosolization during

spatial transfer[3].

Melting Point 82 – 84 °C

Solid at room temperature;

requires mechanical

dispensing but can melt under

localized high friction or heat.

Boiling Point 330 °C

Low volatility at ambient

conditions; inhalation hazard

primarily stems from

suspended dust rather than

ambient vapor[4].

Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritation

Mandates strict dermal and

ocular barrier protection[1].

Storage Class Class 11 (Combustible Solids)

Must be stored away from

strong oxidizing agents to

prevent uncontrolled

exothermic cleavage.

Trustworthiness in Practice: Self-Validating Handling
Protocols
In modern drug development environments, procedural compliance relies on self-validating

workflows—processes designed so that each step intrinsically proves its safe execution before
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the next begins.

Protocol A: Weighing and Dispensing Workflow
Due to the mechanical aerosolization risk of 3-Chlorobenzophenone dust, handling must

never occur on an open benchtop.

Pre-Handling Engineering Verification: Validate that the local exhaust ventilation (fume hood)

maintains a face velocity of >0.5 m/s.

Causality Principle: At this velocity, any generated micro-particulates are forcefully

entrained away from the operator's breathing zone before they can settle.

Barrier Application (PPE): Don a P3 or N95 particulate respirator, tight-fitting chemical splash

goggles, and extended-cuff nitrile gloves.

Static Neutralization (Self-Validating Step): Apply an anti-static zero-stat gun to the weighing

boat. Place it on the analytical balance and tare. Observe the digital readout for 10 seconds.

Causality Principle: If the tare value drifts by >0.2 mg, residual static charge remains,

indicating a high risk of powder repulsion and aerosolization. Dispensing is halted until the

drift strictly resolves to zero.

Transfer and Solubilization: Using a grounded stainless steel spatula, transfer the solid.

Directly introduce the mass into the reaction flask containing the solvent.

Visual Validation: Confirm total dissolution.

Causality Principle: The complete elimination of the solid state permanently neutralizes the

airborne particulate hazard, validating the end of the high-risk handling phase.
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Pre-Handling:
Verify Fume Hood Flow (>0.5 m/s)

PPE Setup:
Respirator, Nitrile Gloves, Goggles

De-Ionization:
Anti-Static Gun on Weigh Boat

Dispensing:
Grounded Stainless Steel Spatula

Integration:
Visual Solubilization Check

Post-Handling:
Halogenated Waste Segregation

Click to download full resolution via product page

Figure 1: Self-validating handling workflow ensuring strict particulate containment.

Emergency Response & Decontamination Workflows
When structural barriers fail, physiological intervention must be rapid and chemically

rationalized according to standard safety frameworks like those curated in the [5].
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Skin Contact (H315 Mitigation)
Step 1: Dry Removal. Before applying water, gently brush off any dry residual powder with a

disposable wipe.

Causality Principle: Immediate application of water can dissolve the fine powder, driving

the newly solubilized lipophilic compound deeper into the epidermal pores.

Step 2: Aqueous Flushing. Flush the contaminated area with copious amounts of mild soap

and lukewarm water for a minimum of 15 minutes. Remove contaminated clothing

immediately[1].

Step 3: Medical Escalation. If erythema (redness) or acute dermatitis persists, seek

occupational health evaluation[5].

Ocular Contact (H319 Mitigation)
Step 1: Immediate Irrigation. Rinse cautiously with continuous running water for 15+

minutes[5].

Step 2: Mechanical Clearing. Remove contact lenses if present and easy to do.

Causality Principle: Lipophilic ketones can partition into or physically degrade soft

hydrogel contact lenses, trapping the irritant directly against the cornea[1].

Inhalation
Step 1: Evacuation. Relocate the subject to fresh air immediately. Artificial respiration or

supplemental oxygen must be administered if breathing becomes labored[6].

Exposure Event

Dermal Contact
(Lipid Penetration)

Ocular Contact
(Mucosal Irritation)

Inhalation
(Aerosolization)

1. Brush Off Dry
2. Wash w/ Soap

Rinse Cautiously
(15+ Mins)

Move to Fresh Air

Symptom Check:
Medical Escalation
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Figure 2: Response pathway detailing triage and decontamination for exposure incidents.

Environmental Stewardship and Waste Disposal
Because 3-Chlorobenzophenone contains a covalently bonded halogen, its lifecycle must end

in rigorously separated containment streams. Furthermore, chlorinated benzophenone-type

compounds have been evaluated for environmental persistence and aquatic toxicity profiles[7].

Segregation Principle: All organic residues and washings containing 3-
Chlorobenzophenone must be explicitly directed to Halogenated Organic Waste

streams[8]. Never mix halogenated waste with non-halogenated streams; incineration of

halogenated compounds requires specialized thermal oxidizers equipped with alkaline

scrubbers to safely neutralize the generated hydrochloric acid (HCl) gas.

Decontamination of Reusables: Spatulas, reaction vessels, and glassware should be rinsed

with a small volume of a polar aprotic solvent (e.g., acetone) to ensure complete dissolution

and recovery of the residual ketone. This primary rinse must then be transferred directly into

the halogenated waste container[8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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